Cas no 328118-53-2 (2-chloro-N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-5-nitrobenzamide)

• Product Name: 2-chloro-N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-5-nitrobenzamide
• CAS No: 328118-53-2
• MF: C₁₈H₁₀ClN₃O₃S
• MW: 383.808301448822
• CID: 6083274
• PubChem ID: 4182965
• Update Time: 2025-06-20

2-chloro-N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-5-nitrobenzamide
• Benzamide, 2-chloro-N-naphtho[2,1-d]thiazol-2-yl-5-nitro-
• SR-01000394980
• 328118-53-2
• 2-chloro-N-[(2Z)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene]-5-nitrobenzamide
• SR-01000394980-1
• N-benzo[g][1,3]benzothiazol-2-yl-2-chloro-5-nitrobenzamide
• AKOS024573974
• F0013-0433
• Oprea1_559465
• (Z)-2-chloro-N-(naphtho[2,1-d]thiazol-2(3H)-ylidene)-5-nitrobenzamide

• Inchi： 1S/C18H10ClN3O3S/c19-14-7-6-11(22(24)25)9-13(14)17(23)21-18-20-15-8-5-10-3-1-2-4-12(10)16(15)26-18/h1-9H,(H,20,21,23)
• InChI Key： BPWLEFNREPJHBK-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C3C(=C2S1)C=CC=C3)(=O)C1=CC([N+]([O-])=O)=CC=C1Cl

Computed Properties

• Exact Mass: 383.0131401g/mol
• Monoisotopic Mass: 383.0131401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.579±0.06 g/cm3(Predicted)
• pka: 9.20±0.43(Predicted)

Additional information on 2-chloro-N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidene-5-nitrobenzamide

Introduction to 2-Chloro-N-(2Z)-2H,3H-Naphtho[2,1-d][1,3]Thiazol-2-ylidene-5-Nitrobenzamide (CAS No. 328118-53-2)

2-Chloro-N-(2Z)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene-5-nitrobenzamide (CAS No. 328118-53-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles and is characterized by its unique structural features, including a naphtho-thiazole moiety and a nitrobenzamide functional group. These structural elements contribute to its biological activity and pharmacological properties.

The naphtho-thiazole core of the compound is a versatile scaffold that has been extensively studied for its diverse biological activities. Thiazoles are known for their antimicrobial, antifungal, and anticancer properties, making them valuable candidates for drug development. The presence of the nitrobenzamide group further enhances the compound's potential as a therapeutic agent by introducing additional functional groups that can interact with biological targets.

Recent research has focused on the antimicrobial properties of 2-chloro-N-(2Z)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene-5-nitrobenzamide. Studies have shown that this compound exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism.

In addition to its antimicrobial properties, 2-chloro-N-(2Z)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene-5-nitrobenzamide has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that this compound may have a favorable therapeutic index, making it a promising candidate for further development as an anticancer agent.

The pharmacokinetic properties of 2-chloro-N-(2Z)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene-5-nitrobenzamide have also been studied to evaluate its suitability as a drug candidate. Research has shown that the compound exhibits good oral bioavailability and favorable plasma stability. These characteristics are crucial for ensuring that the drug can be effectively absorbed and distributed throughout the body to reach its intended target sites.

Furthermore, the toxicological profile of 2-chloro-N-(2Z)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene-5-nitrobenzamide has been evaluated in various preclinical models. Toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support the safety and feasibility of advancing this compound into clinical trials.

In conclusion, 2-chloro-N-(2Z)-2H,3H-naphtho[2,1-d][1,3]thiazol-2-ylidene-5-nitrobenzamide (CAS No. 328118-53-2) represents a promising lead compound in the development of novel therapeutic agents. Its unique structural features and multifaceted biological activities make it an attractive candidate for further research and development in both antimicrobial and anticancer applications. Ongoing studies are expected to provide deeper insights into the mechanisms of action and potential clinical utility of this compound.